![molecular formula C21H22FN3O5 B3727815 diethyl {amino[2-(4-fluoro-3-phenoxybenzylidene)hydrazino]methylene}malonate](/img/structure/B3727815.png)
diethyl {amino[2-(4-fluoro-3-phenoxybenzylidene)hydrazino]methylene}malonate
Overview
Description
Diethyl {amino[2-(4-fluoro-3-phenoxybenzylidene)hydrazino]methylene}malonate, commonly known as EF24, is a synthetic compound that has gained attention in recent years due to its potential therapeutic applications. EF24 belongs to the class of curcumin analogs, which are compounds derived from the natural product curcumin found in turmeric.
Mechanism of Action
The mechanism of action of EF24 is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth and proliferation. EF24 has been shown to inhibit the NF-κB pathway, which is a key regulator of inflammation and cancer cell survival. EF24 has also been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
EF24 has been shown to have several biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation, which are key factors in the development of various diseases, including cancer and neurodegenerative diseases. EF24 has also been shown to improve mitochondrial function, which is important for cellular energy production and overall cellular health.
Advantages and Limitations for Lab Experiments
EF24 has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research. EF24 has also been shown to have low toxicity, making it a safe compound to use in lab experiments. However, EF24 has some limitations, including its poor solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for EF24 research. One potential area of research is the development of EF24-based therapies for cancer and other diseases. EF24 has shown promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials. Another area of research is the development of EF24 analogs with improved properties, such as increased solubility and bioavailability. Overall, EF24 has the potential to be a valuable therapeutic agent for various diseases, and further research is needed to fully explore its potential.
Scientific Research Applications
EF24 has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-cancer, and neuroprotective properties. EF24 has been found to inhibit the growth and proliferation of cancer cells in various types of cancer, including breast, lung, pancreatic, and prostate cancer. EF24 has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
ethyl (E)-3-ethoxy-2-[(E)-N'-[(E)-(4-fluoro-3-phenoxyphenyl)methylideneamino]carbamimidoyl]-3-hydroxyprop-2-enoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22FN3O5/c1-3-28-20(26)18(21(27)29-4-2)19(23)25-24-13-14-10-11-16(22)17(12-14)30-15-8-6-5-7-9-15/h5-13,26H,3-4H2,1-2H3,(H2,23,25)/b20-18+,24-13+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZEKFAFMWSCQFV-IXQOVMIZSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=C(C(=NN=CC1=CC(=C(C=C1)F)OC2=CC=CC=C2)N)C(=O)OCC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO/C(=C(\C(=N/N=C/C1=CC(=C(C=C1)F)OC2=CC=CC=C2)\N)/C(=O)OCC)/O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22FN3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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